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4β-Carboxy-19-nortotarol 4β-Carboxy-19-nortotarol
Brand Name: Vulcanchem
CAS No.: 55102-39-1
VCID: VC0158087
InChI: InChI=1S/C20H28O3/c1-12(2)17-13-6-9-16-19(3,14(13)7-8-15(17)21)10-5-11-20(16,4)18(22)23/h7-8,12,16,21H,5-6,9-11H2,1-4H3,(H,22,23)/t16-,19-,20+/m1/s1
SMILES: CC(C)C1=C(C=CC2=C1CCC3C2(CCCC3(C)C(=O)O)C)O
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol

4β-Carboxy-19-nortotarol

CAS No.: 55102-39-1

Reference Standards

VCID: VC0158087

Molecular Formula: C20H28O3

Molecular Weight: 316.4 g/mol

4β-Carboxy-19-nortotarol - 55102-39-1

CAS No. 55102-39-1
Product Name 4β-Carboxy-19-nortotarol
Molecular Formula C20H28O3
Molecular Weight 316.4 g/mol
IUPAC Name (1S,4aS,10aR)-7-hydroxy-1,4a-dimethyl-8-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
Standard InChI InChI=1S/C20H28O3/c1-12(2)17-13-6-9-16-19(3,14(13)7-8-15(17)21)10-5-11-20(16,4)18(22)23/h7-8,12,16,21H,5-6,9-11H2,1-4H3,(H,22,23)/t16-,19-,20+/m1/s1
Standard InChIKey ODFSGGBGOKCJFA-AHRSYUTCSA-N
Isomeric SMILES CC(C)C1=C(C=CC2=C1CC[C@@H]3[C@@]2(CCC[C@]3(C)C(=O)O)C)O
SMILES CC(C)C1=C(C=CC2=C1CCC3C2(CCCC3(C)C(=O)O)C)O
Canonical SMILES CC(C)C1=C(C=CC2=C1CCC3C2(CCCC3(C)C(=O)O)C)O
Appearance Powder
PubChem Compound 15694359
Last Modified Nov 11 2021
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